Cas no 2172455-10-4 (3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid)

3-(2-Formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid is a versatile synthetic intermediate characterized by its distinct aldehyde and carboxylic acid functional groups, along with a conjugated alkyne moiety. This compound is particularly valuable in organic synthesis, enabling the construction of complex heterocycles and pharmacologically active scaffolds due to its reactivity in cycloadditions, nucleophilic additions, and cross-coupling reactions. The dimethoxy substitution enhances electron density, facilitating selective modifications at the aromatic ring. Its bifunctional nature allows for orthogonal derivatization, making it useful in medicinal chemistry and materials science. High purity and stability under standard conditions further support its utility in research and industrial applications.
3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid structure
2172455-10-4 structure
Product Name:3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid
CAS No:2172455-10-4
MF:C12H10O5
MW:234.204803943634
CID:6395138
PubChem ID:165822488
Update Time:2025-10-22

3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid
    • EN300-1585504
    • 2172455-10-4
    • Inchi: 1S/C12H10O5/c1-16-10-5-8(3-4-12(14)15)9(7-13)6-11(10)17-2/h5-7H,1-2H3,(H,14,15)
    • InChI Key: GNIKDKQPKAUCGD-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=O)C(C#CC(=O)O)=CC=1OC

Computed Properties

  • Exact Mass: 234.05282342g/mol
  • Monoisotopic Mass: 234.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 72.8Ų

3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1585504-0.05g
3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid
2172455-10-4
0.05g
$683.0 2023-06-04
Enamine
EN300-1585504-0.1g
3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid
2172455-10-4
0.1g
$715.0 2023-06-04
Enamine
EN300-1585504-0.25g
3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid
2172455-10-4
0.25g
$748.0 2023-06-04
Enamine
EN300-1585504-0.5g
3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid
2172455-10-4
0.5g
$781.0 2023-06-04
Enamine
EN300-1585504-1.0g
3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid
2172455-10-4
1g
$813.0 2023-06-04
Enamine
EN300-1585504-2.5g
3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid
2172455-10-4
2.5g
$1594.0 2023-06-04
Enamine
EN300-1585504-5.0g
3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid
2172455-10-4
5g
$2360.0 2023-06-04
Enamine
EN300-1585504-10.0g
3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid
2172455-10-4
10g
$3500.0 2023-06-04
Enamine
EN300-1585504-50mg
3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid
2172455-10-4
50mg
$480.0 2023-09-24
Enamine
EN300-1585504-100mg
3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid
2172455-10-4
100mg
$502.0 2023-09-24

Additional information on 3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid

Recent Advances in the Study of 3-(2-Formyl-4,5-dimethoxyphenyl)prop-2-ynoic Acid (CAS: 2172455-10-4)

In recent years, the compound 3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid (CAS: 2172455-10-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and emerging roles in drug discovery.

The compound, characterized by a formyl group and dimethoxy substitutions on the phenyl ring, along with a propynoic acid moiety, exhibits notable reactivity and serves as a versatile intermediate in organic synthesis. Recent studies have explored its utility in the construction of complex heterocyclic scaffolds, which are pivotal in the development of novel pharmacophores. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of indole derivatives with potent anti-inflammatory properties.

Beyond its synthetic applications, 3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid has shown promising biological activities. Research conducted by the University of Cambridge in 2024 revealed its inhibitory effects on key enzymes involved in neurodegenerative pathways, particularly targeting amyloid-beta aggregation. These findings suggest its potential as a lead compound for Alzheimer's disease therapeutics. Additionally, its role in modulating oxidative stress responses has been investigated, with in vitro studies indicating significant antioxidant properties at micromolar concentrations.

Mechanistic studies have further elucidated the compound's interactions at the molecular level. Nuclear magnetic resonance (NMR) and X-ray crystallography data have provided insights into its binding modes with biological targets, such as the Keap1-Nrf2 pathway, which is critical for cellular defense mechanisms. These structural analyses, combined with computational modeling, have facilitated the design of derivatives with enhanced bioavailability and target specificity.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of 3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid. Recent pharmacokinetic studies highlighted its moderate metabolic stability and the need for prodrug strategies to improve oral absorption. Collaborative efforts between academia and industry are underway to address these limitations, with several patents filed in 2024 for novel formulations and delivery systems.

In conclusion, 3-(2-formyl-4,5-dimethoxyphenyl)prop-2-ynoic acid represents a compelling case study in the intersection of chemical synthesis and therapeutic innovation. Its multifaceted applications—from synthetic chemistry to neurodegenerative disease research—underscore its value as a scaffold for future drug development. Ongoing research aims to expand its therapeutic repertoire while addressing translational challenges, positioning it as a key player in next-generation medicinal chemistry.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.